Cas no 2206135-44-4 (3-Des-(4-fluorophenyl) 3-(2R,3S,R)-(4-Fluorobiphen-3-yl) Aprepitant)

• Product Name: 3-Des-(4-fluorophenyl) 3-(2R,3S,R)-(4-Fluorobiphen-3-yl) Aprepitant
• CAS No: 2206135-44-4
• MF: C₂₉H₂₅F₇N₄O₃
• MW: 610.522631406784
• CID: 5066796
• Update Time: 2025-09-21

3-Des-(4-fluorophenyl) 3-(2R,3S,R)-(4-Fluorobiphen-3-yl) Aprepitant Chemical and Physical Properties

Names and Identifiers

• 3-Des-(4-fluorophenyl) 3-(2R,3S,R)-(4-Fluorobiphen-3-yl) Aprepitant
• 3H-1,2,4-Triazol-3-one, 5-[[(2R,3S)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluoro[1,1'-biphenyl]-3-yl)-4-morpholinyl]methyl]-1,2-dihydro-, rel-

• Inchi： 1S/C29H25F7N4O3/c1-16(19-11-20(28(31,32)33)14-21(12-19)29(34,35)36)43-26-25(40(9-10-42-26)15-24-37-27(41)39-38-24)22-13-18(7-8-23(22)30)17-5-3-2-4-6-17/h2-8,11-14,16,25-26H,9-10,15H2,1H3,(H2,37,38,39,41)/t16-,25+,26-/m1/s1
• InChI Key： DXPNOYSVJGSPQI-RENKICTCSA-N
• SMILES： N1C(CN2CCO[C@H](O[C@@H](C3=CC(C(F)(F)F)=CC(C(F)(F)F)=C3)C)[C@@H]2C2C(F)=CC=C(C3=CC=CC=C3)C=2)=NC(=O)N1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 8.05±0.20(Predicted)